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Compound of Interest

Compound Name: HIV-1 inhibitor-52

Cat. No.: B12401958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and
biological evaluation of HIV-1 inhibitor-52, a potent and broad-spectrum HIV-1 maturation
inhibitor. The information is compiled to serve as a valuable resource for researchers and
professionals in the field of antiretroviral drug development.

Introduction

HIV-1 inhibitor-52 (CAS No. 1818868-23-3) has emerged as a promising anti-HIV-1 agent with
potent activity against both wild-type and a range of mutant viral strains. It belongs to a class of
compounds known as maturation inhibitors, which disrupt the final step of virion
morphogenesis, leading to the production of non-infectious viral particles. This guide details the
guantitative biological data, experimental methodologies, and the synthetic pathway of this
compound.

Quantitative Biological Data

The biological activity of HIV-1 inhibitor-52 has been characterized through various in vitro and
in vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Anti-HIV-1 Activity
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Virus Strain EC50 (nM)
WT HIV-1 16-6.4
HIV-1 V370A 16-6.4
HIV-1 AV370 16-6.4
HIV-1 V362I/\V370A 16-64
HIV-1 T332S/V362l/prR41G 16-6.4
HIV-1 A326T/V362I/V370A 16-6.4
HIV-1 R361K/V362I/L363M 16-64

Data sourced from MedchemExpress.

Table 2: Pharmacokinetic Properties in Rats

Value (IV Administration, 1  Value (Oral Administration,

Parameter

mgl/kg) 5 mgl/kg)
Half-life (TY%) 4.2 hours -
Clearance (CL) 3.5 mL/min-kg -
Volume of Distribution (Vss) 0.8 L/kg -
Maximum Concentration

- 0.83 uM
(Cmax)
Area Under the Curve (AUC) - 8.11 uM-h

Data sourced from

MedchemExpress.

Experimental Protocols

The following are detailed methodologies for key experiments involved in the evaluation of HIV-
1 inhibitor-52
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 To cite this document: BenchChem. [Discovery and Synthesis of HIV-1 Inhibitor-52: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401958#discovery-and-synthesis-of-hiv-1-inhibitor-
52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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